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Clinical and Cost-Effectiveness Data

The table below summarizes key quantitative findings on the clinical performance and cost of letrozole

versus other common treatments.

Clinical Outcomes Cost Cost-Effectiveness

Comparison . . .
(Cumulative) Difference Conclusion

| Letrozole vs. Purified urinary FSH (for CC-resistant PCOS) [1] | Pregnancy Rate: 30% vs. 34%
(p=0.578) Ovulation Rate: 47% vs. 57% (p=0.236) Miscarriage Rate: 9% vs. 4% (p>0.999) | FSH cycles
were 4.8 times more expensive than letrozole cycles. | Letrozole is more cost-effective due to similar
efficacy at a significantly lower cost. | | Letrozole in ART Protocols [2] | Clinical Pregnancy Rate: 50.57%
(letrozole-only group) Live Birth Rate: 45.58% (letrozole-only group) Miscarriage Rate: 14.86% (lowest
in letrozole-only group) | Letrozole reduces the total gonadotropin dose required [2]. | A versatile, effective,

and safer agent that can reduce medication needs. |

Methodologies for Economic Evaluation in Infertility

For researchers designing cost-effectiveness studies, here are detailed methodologies from the literature.

¢ 1. Randomized Controlled Trial (RCT) for Direct Comparison [1]
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o Objective: To directly compare the cost-effectiveness of letrozole versus purified urinary FSH
in women with CC-resistant PCOS.

o Population: 140 women randomized into two treatment groups.

o Intervention: One group received letrozole (2.5 mg twice daily for 5 days per cycle). The other
received purified urinary FSH (starting dose of 75 I1U).

o Duration: Treatment was repeated for up to three cycles if pregnancy did not occur.

o Outcome Measures: Primary outcomes were cumulative clinical pregnancy and ovulation
rates. Cost analysis compared the total cost per cycle for each protocol.

e 2. Markov Model for Lifetime Cost-Effectiveness [3] [4]

o Objective: To project the lifetime cost and quality-adjusted life years (QALYS) of different
treatment strategies.

o Model Structure: A Markov model is developed with health states such as "disease-free,"
"local recurrence," "distant recurrence,"” and "death."

o Cycle Length & Timeframe: A cycle length of one month and a lifetime horizon (until age 100
or death) are commonly used.

o Data Inputs: The model is populated with transition probabilities between health states (derived
from clinical trials and meta-analyses), costs of treatments and medical care, and utility values
(quality-of-life weights).

o Analysis: The model calculates total costs and QALYs for each strategy. The incremental cost-
effectiveness ratio (ICER) is the primary outcome, calculated as the difference in cost divided
by the difference in QALYs between two strategies.

Conceptual Framework for Cost-Effectiveness Analysis

This diagram illustrates the standard workflow for conducting a cost-effectiveness analysis of an infertility

treatment, synthesizing the key methodological components.
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Key Considerations for Researchers

¢ Mechanism & Advantage: Letrozole is a non-steroidal aromatase inhibitor that reduces estrogen
production, leading to increased FSH secretion and follicular development. Its key advantages
include avoiding anti-estrogenic effects on the endometrium and a lower risk of ovarian
hyperstimulation syndrome (OHSS) compared to gonadotropins [2].

e Broader Context of Fertility Costs: The significant cost savings of letrozole are best appreciated
against the high baseline costs of other ART procedures. For context, a single cycle of in vitro
fertilization (IVF) in the U.S. can cost between $15,000 and $30,000, with medications alone
accounting for $3,000 to $8,000 [5].

¢ General vs. Specific Findings: While letrozole is proven to be cost-effective for CC-resistant
PCOS, its value in other infertility subgroups (like poor responders or those with diminished ovarian
reserve) requires more research. Evidence suggests it is a valuable tool in these contexts, but
conclusive, broad cost-effectiveness studies are needed [2] [6].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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